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Compound of Interest

Compound Name: tert-Butyl carbamate

Cat. No.: B055562

Introduction

tert-Butyl carbamate, also known as Boc-amide, is a versatile and widely utilized reagent in
organic chemistry.[1][2] Its stability and ease of handling make it an important intermediate in
the synthesis of a wide array of chemical compounds, including pharmaceuticals,
agrochemicals, and other specialty chemicals.[1][3] This technical guide provides a
comprehensive overview of its properties, applications, and relevant experimental protocols for
researchers, scientists, and professionals in drug development.

Core Properties and Specifications

tert-Butyl carbamate is a white crystalline powder at room temperature.[1] It is valued for its
role as a stable source of the tert-butoxycarbonyl (Boc) protecting group, which is fundamental
in peptide synthesis and other complex molecule construction.

Table 1: Physicochemical Properties of tert-Butyl Carbamate
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Property Value Source(s)

CAS Number 4248-19-5 [11[2][4]

Molecular Formula CsH11NO:2 [11[2][5]

Molecular Weight 117.15 g/mol [1][2][6]
White crystalline powder /

Appearance _ _ [1][4]
White to slightly yellow needles

Melting Point 105-110 °C [11[3]114]

Boiling Point ~220 °C (rough estimate) [3]

Density ~1.127 g/mL (rough estimate) [3]
Soluble in methylene chloride,

" chloroform, methanol; slightly

Solubility ] [3114]
soluble in petroleum ether and
water.

IUPAC Name tert-butyl carbamate [6]
Boc-amide, Carbamic acid tert-

Synonyms butyl ester, t- [1103114]

Butoxycarbonylamide

Safety and Handling

Appropriate safety precautions must be observed when handling tert-Butyl carbamate. It is
classified as causing serious eye irritation and may cause skin irritation.[4][6]

Table 2: GHS Hazard Information for tert-Butyl Carbamate
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. . Hazard
Hazard Class Pictogram Signal Word
Statement(s)
Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning
(Harmful) swallowed
Skin ] H315: Causes skin
) o GHSO07 Warning S

Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious

o GHSO07 Warning o
Damage/Irritation eye irritation

Source(s):[4][6][7]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[8]

e P270: Do not eat, drink or smoke when using this product.[8]

o P280: Wear protective gloves/eye protection/face protection.[4][8]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times.[8] Handling should occur in a well-ventilated area.[8]

Applications in Organic Synthesis

The primary application of tert-butyl carbamate is as a reagent for the introduction of the tert-
butoxycarbonyl (Boc) protecting group for amines. This function is critical in multi-step
syntheses, preventing unwanted side reactions of the amine group.

1. N-Boc Protection: The Boc group is renowned for its stability under a wide range of reaction
conditions and its facile removal under acidic conditions. While tert-butyl carbamate itself can
be used, the more common reagent for this transformation is di-tert-butyl dicarbonate (Bocz0).
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2. Palladium-Catalyzed Cross-Coupling Reactions: tert-Butyl carbamate serves as an
effective ammonia surrogate in palladium-catalyzed cross-coupling reactions with aryl and
heteroaryl halides.[3][4] This method provides a direct route to N-Boc protected anilines, which
are valuable intermediates in medicinal chemistry.[3][4]

Caption: Palladium-catalyzed synthesis of N-Boc-protected anilines.
Experimental Protocols
Protocol 1: General Procedure for Palladium-Catalyzed N-Arylation of Aryl Halides

This protocol describes a general method for the synthesis of N-Boc-protected anilines using
tert-butyl carbamate.[4]

e Materials:

o Aryl halide (1.0 mmol)

[e]

tert-Butyl carbamate (1.2 mmol)

o

Cesium carbonate (Cs2COs3) (2.0 mmol)

o

Palladium catalyst (e.g., Pd(OAc)z, 2 mol%)

[¢]

Ligand (e.g., Xantphos, 4 mol%)

[¢]

Anhydrous 1,4-dioxane (5 mL)

e Procedure:

o

To an oven-dried reaction vessel, add the aryl halide, tert-butyl carbamate, cesium
carbonate, palladium catalyst, and ligand.

o

Evacuate and backfill the vessel with an inert atmosphere (e.g., Argon or Nitrogen).

[¢]

Add anhydrous 1,4-dioxane via syringe.

[¢]

Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.
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[e]

Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

o

Filter the mixture through a pad of celite, washing with additional ethyl acetate.

[¢]

Concentrate the filtrate under reduced pressure.

[¢]

Purify the crude product by column chromatography on silica gel to yield the desired N-
Boc-protected aniline.

Protocol 2: N-Boc Protection of a Primary Amine using Di-tert-butyl Dicarbonate (Bocz0)

This protocol outlines the widely used method for protecting primary amines, a reaction central
to the utility of the Boc group.[9]

e Materials:

o Primary amine (1.0 mmol)

o Di-tert-butyl dicarbonate (Boc20) (1.1 mmol)

o Solvent (e.g., Dichloromethane, THF, or a mixture of Acetone/\Water)

o Base (e.g., Triethylamine or Sodium Bicarbonate, if starting with an amine salt)
e Procedure:

o Dissolve the primary amine in the chosen solvent in a round-bottom flask.

o If the amine is in the form of a salt (e.g., hydrochloride), add an equivalent of a base like
triethylamine to liberate the free amine.

o Add the di-tert-butyl dicarbonate to the solution at room temperature.

o Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress
by TLC.

o Once the reaction is complete, remove the solvent under reduced pressure.
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o If an agqueous workup is necessary, extract the residue with an organic solvent like ethyl
acetate.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,
and evaporate the solvent.

o The resulting N-Boc protected amine can be purified by column chromatography or
recrystallization if needed.

Dissolve Amine in Solvent

'

Add Boc20

'

Stir at Room Temperature (4-12h)

Incomplete

eaction Complete

Workup (Solvent Removal / Extraction)

i
>
( )
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Caption: Experimental workflow for N-Boc protection of a primary amine.

Spectroscopic Data

IH NMR (Proton NMR): The *H NMR spectrum of tert-butyl carbamate is characterized by two
main signals. A large singlet appears around 1.45-1.50 ppm, corresponding to the nine
equivalent protons of the tert-butyl group. A broad singlet corresponding to the two protons of
the amine group (-NHz) also appears in the spectrum.[10]

IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional groups
present. Key absorptions for tert-butyl carbamate include:

e N-H stretching: Two bands in the region of 3400-3200 cm~! corresponding to the primary
amine.

e C=0 stretching: A strong absorption band around 1725-1700 cm~? for the carbonyl group of
the carbamate.

e C-H stretching: Bands just below 3000 cm~! for the alkyl C-H bonds.

Source(s):[5][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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